Cas no 502-75-0 (11-hydroxyhexadecanoic acid)

• Product Name: 11-hydroxyhexadecanoic acid
• CAS No: 502-75-0
• Molecular Formula: C₁₆H₃₂O₃
• Molecular Weight: 272.42348
• CID: 1567844
• PubChem ID: 3013895

11-hydroxyhexadecanoic acid Properties

Names and Identifiers

• 11-hydroxyhexadecanoic acid
• 502-75-0
• Hexadecanoic acid, 11-hydroxy-
• Jalapinoic acid
• SCHEMBL316792
• jalapinolsaure
• LMFA01050049
• AKOS040752149
• Builic acid
• CHEBI:196262
• 11-hydroxy palmitic acid
• DTXSID60964533
• 11-hydroxy-hexadecanoic acid
• Jalapinolic acid
• CS-0066610
• TS-08737
• YNQGVRJFSHTULP-UHFFFAOYSA-N
• HY-116825

• InChIKey： YNQGVRJFSHTULP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H32O3/c1-2-3-9-12-15(17)13-10-7-5-4-6-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
• SMILES： CCCCCC(CCCCCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 272.23526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 272.23514488g/mol
• Heavy Atom Count: 19
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids